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Compound of Interest

Compound Name: Chromic sulfate pentadecahydrate

Cat. No.: B157294 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical waste are paramount to ensuring laboratory safety and environmental compliance.

This guide provides detailed procedures for the safe disposal of chromic sulfate
pentadecahydrate, a compound commonly used in various industrial and laboratory

applications. Adherence to these protocols is essential to mitigate risks and maintain a safe

working environment.

Essential Safety and Handling Precautions
Chromic sulfate pentadecahydrate is a hazardous substance that can cause irritation to the

eyes, skin, and respiratory tract, and may lead to an allergic skin reaction upon re-exposure.[1]

Therefore, appropriate personal protective equipment (PPE) must be worn at all times when

handling this chemical. This includes protective gloves, eye and face protection, and a

NIOSH/MSHA or European Standard EN 149 approved respirator if dust is generated.[2][3]

Facilities should be equipped with an eyewash station and a safety shower in case of

accidental exposure.[1]

Quantitative Data Summary
The following table summarizes the key quantitative and identifying information for chromic

sulfate.
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Property Data

CAS Number 10101-53-8 (Anhydrous)[4][5]

10031-37-5 (Pentadecahydrate)[4][5]

Appearance Dark green to violet crystalline solid[1][4]

NFPA Rating (estimated) Health: 1, Flammability: 0, Instability: 0[1]

Step-by-Step Disposal Protocol
The disposal of chromic sulfate pentadecahydrate must be handled as hazardous waste.

The following steps outline the correct procedure for managing spills and disposing of the

chemical.

Spill Management
In the event of a spill, immediate action is necessary to contain the substance and prevent

exposure.

Evacuate the Area: Non-essential personnel should be evacuated from the spill area until the

cleanup is complete.[6]

Ventilate the Space: Ensure adequate ventilation to avoid the inhalation of dust particles.[1]

Contain the Spill: Use a dry cleanup method such as a vacuum or sweeping to collect the

powdered material.[1][3] Avoid generating dust during this process.[1][3] If necessary, wet

the material slightly with water to prevent it from becoming airborne.[3]

Collect and Seal: Place the collected material into a clean, dry, and properly labeled,

sealable container for disposal.[3][6]

Waste Disposal
Chromic sulfate pentadecahydrate must be disposed of as hazardous waste in accordance

with all federal, state, and local regulations.[6][7]
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Containerization: Keep the waste chemical in its original container if possible, or in a

suitable, sealed container.[2] Do not mix it with other waste.[2]

Labeling: Clearly label the container as "Hazardous Waste" and include the chemical name:

"Chromic Sulfate Pentadecahydrate."

Contact a Licensed Disposal Agency: Arrange for the collection and disposal of the waste

with a licensed chemical disposal agency.[7] For specific recommendations, you can also

contact your state's Department of Environmental Protection (DEP) or the regional office of

the Environmental Protection Agency (EPA).[6]

Decontaminate: After the waste has been properly containerized, thoroughly wash the spill

area.[6] Any contaminated clothing should be removed immediately and laundered by

individuals informed of the chemical's hazards before reuse.[2][6]

First Aid Procedures
In case of accidental exposure, follow these first aid measures immediately:

Eyes: Flush with plenty of water for at least 15 minutes, occasionally lifting the upper and

lower eyelids. Seek medical attention if irritation develops.[1]

Skin: Remove contaminated clothing and shoes. Flush the skin with plenty of water for at

least 15 minutes.[1] Seek medical attention in the event of irritation.[3]

Ingestion: If the individual is conscious and alert, give 2-4 cupfuls of milk or water. Seek

medical aid.[1]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, give oxygen. If

not breathing, begin artificial respiration. Seek medical attention.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of chromic sulfate
pentadecahydrate.
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Caption: Workflow for the safe disposal of chromic sulfate pentadecahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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